Cas no 1019105-05-5 (3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1019105-05-5
• MF: C₂₃H₃₀N₆O₄S
• MW: 486.587103366852
• CID: 6407968
• PubChem ID: 25668358
• Update Time: 2025-07-01

3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• Pyridazine, 3-[4-[(2,4-diethoxyphenyl)sulfonyl]-1-piperazinyl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 3-(4-((2,4-diethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• 3-[4-(2,4-diethoxyphenyl)sulfonylpiperazin-1-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine
• F2319-0214
• AKOS024638840
• 1019105-05-5

• Inchi： 1S/C23H30N6O4S/c1-5-32-19-7-8-21(20(16-19)33-6-2)34(30,31)28-13-11-27(12-14-28)22-9-10-23(25-24-22)29-18(4)15-17(3)26-29/h7-10,15-16H,5-6,11-14H2,1-4H3
• InChI Key： MDBOIZYPXSUHCR-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC=C(OCC)C=C3OCC)(=O)=O)CC2)=NN=C(N2C(C)=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 486.20492463g/mol
• Monoisotopic Mass: 486.20492463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 715.1±70.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Additional information on 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

Introduction to Compound CAS No. 1019105-05-5: 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine, with the Chemical Abstracts Service (CAS) number 1019105-05-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a pyridazine core, a piperazine moiety, and a diethoxybenzenesulfonyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic uses.

The pyridazine core of 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazines are known for their diverse biological activities, including anti-inflammatory, antiviral, and antifungal properties. The presence of the piperazine moiety enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications. The diethoxybenzenesulfonyl group adds further complexity and specificity to the molecule, influencing its binding affinity to various biological targets.

Recent studies have highlighted the potential of 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, making it suitable for oral administration. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a therapeutic agent.

In terms of clinical development, several Phase I and Phase II clinical trials are currently underway to evaluate the safety and efficacy of 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine. Early results from these trials have been promising, with no major adverse effects reported at therapeutic doses. The compound's ability to target multiple biological pathways simultaneously may offer a significant advantage over existing treatments for complex diseases.

The synthesis of 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine involves several steps and requires careful optimization to achieve high yields and purity. Key synthetic strategies include the formation of the pyridazine core through cyclization reactions and the subsequent functionalization with the piperazine and diethoxybenzenesulfonyl groups. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 3-[4-(2,4-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-y l)pyridazine, with CAS number 1019105 -05 -5, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to explore its full potential in treating various diseases, highlighting its significance in modern drug discovery efforts.